Cas no 2945-88-2 (Sophorabioside)

Sophorabioside Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,3-[4-[[2-O-(6-deoxy-a-L-mannopyranosyl)-b-D-glucopyranosyl]oxy]phenyl]-5,7-dihydroxy-
• Sophorabioside
• Genistein-4'-glucosidorhamnoside
• sophorobioside
• 5099K4JI8K
• 3-[4-[(2S,3R,4S,5S,6R)-4,5-dihydroxy-6-(hydroxymethyl)-3-[(2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxyoxan-2-yl]oxyphenyl]-5,7-dihydroxychromen-4-one
• Sophorabioside [MI]
• 4H-1-Benzopyran-4-one, 3-(4-((2-O-(6-deoxy-alpha-L-mannopyranosyl)-beta-D-glucopyranosyl)oxy)phenyl)-5,7-dihydroxy-
• Q27260775
• UNII-5099K4JI8K
• 2945-88-2
• HY-N5096
• CAA94588
• AKOS040760714
• FS-7175
• CS-0032415
• E88671
• SCHEMBL5087989
• 4H-1-BENZOPYRAN-4-ONE, 3-(4-((2-O-(6-DEOXY-.ALPHA.-L-MANNOPYRANOSYL)-.BETA.-D-GLUCOPYRANOSYL)OXY)PHENYL)-5,7-DIHYDROXY-
• DA-77942
• 3-(4-((2S,3R,4S,5S,6R)-4,5-dihydroxy-6-(hydroxymethyl)-3-((2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl)oxyoxan-2-yl)oxyphenyl)-5,7-dihydroxychromen-4-one
• +Expand

• InChIKey： SNJVNAXLTOIYQN-XQCQZFFBSA-N
• Inchi： 1S/C27H30O14/c1-10-19(31)22(34)24(36)26(38-10)41-25-23(35)21(33)17(8-28)40-27(25)39-13-4-2-11(3-5-13)14-9-37-16-7-12(29)6-15(30)18(16)20(14)32/h2-7,9-10,17,19,21-31,33-36H,8H2,1H3/t10-,17+,19-,21+,22+,23-,24+,25+,26-,27+/m0/s1
• SMILES： O([C@@]1([H])[C@@]([H])([C@@]([H])([C@]([H])([C@]([H])(C([H])([H])[H])O1)O[H])O[H])O[H])[C@@]1([H])[C@]([H])(OC2C([H])=C([H])C(C3=C([H])OC4=C([H])C(=C([H])C(=C4C3=O)O[H])O[H])=C([H])C=2[H])O[C@]([H])(C([H])([H])O[H])[C@]([H])([C@]1([H])O[H])O[H]

Computed Properties

• Exact Mass: 578.16355563 g/mol
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 14
• Rotatable Bond Count: 6
• Monoisotopic Mass: 578.16355563 g/mol
• Heavy Atom Count: 41
• Complexity: 939
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.2
• Topological Polar Surface Area: 225
• Molecular Weight: 578.5

Experimental Properties

• Refractive Index: 1.726
• Boiling Point: 895.1°Cat760mmHg
• Melting Point: 248° (slight decompn)
• Flash Point: 298.2°C
• Solubility: Almost insoluble (0.098 g/l) (25 º C),
• Color/Form: Powder
• Specific Rotation: D19 -73° (0.27 g in 10 ml pyridine)
• Density: 1.69±0.1 g/cm3 (20 ºC 760 Torr),